Cas no 22047-25-2 (Acetylpyrazine)

Acetylpyrazine structure
Acetylpyrazine structure
Product Name:Acetylpyrazine
CAS No:22047-25-2
MF:C6H6N2O
MW:122.12464094162
MDL:MFCD00006134
CID:51955
PubChem ID:24855159
Update Time:2025-04-18

Acetylpyrazine Chemical and Physical Properties

Names and Identifiers

    • Acetylpyrazine
    • 2-Acetylpyrazine
    • 1-pyrazin-2-ylethanone
    • 1-PYRAZIN-2-YL-ETHANONE
    • 1-(2-Pyrazinyl)ethanone
    • 1-PYRAZIN-2-YLETHAN-1-ONE
    • 1-pyrazinyl-ethanon
    • 1-pyrazinylethanone
    • 1-pyrazinyl-Ethanone
    • ACETYLPYRAZINE, 2-
    • Ethanone, 1-pyrazinyl-
    • Ethanone,1-pyrazinyl
    • FEMA 3126
    • FEMA NUMBER 3126
    • Ketone, methyl pyrazinyl
    • methyl 2-pyrazinyl ketone
    • Methyl pyrazin-2-yl ketone
    • METHYL PYRAZINYL KETONE
    • METHYL-2-PYRAZINYL KETONE
    • Metyl 2-pyrazinyl ketone
    • pyrazin-1-ylethan-1-one
    • TIMTEC-BB SBB006738
    • 2-Acetyl pyrazine
    • MDL： MFCD00006134
    • Inchi： 1S/C6H6N2O/c1-5(9)6-4-7-2-3-8-6/h2-4H,1H3
    • InChI Key： DBZAKQWXICEWNW-UHFFFAOYSA-N
    • SMILES： CC(C1N=CC=NC=1)=O
    • BRN： 109630

Computed Properties

  • Exact Mass: 122.04800
  • Monoisotopic Mass: 122.048013
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 42.8

Experimental Properties

  • Color/Form: White crystals.
  • Density: 1.1075
  • Melting Point: 76-78 °C (lit.)
  • Boiling Point: 72°C/15mmHg(lit.)
  • Flash Point: 78-79℃/8mm
  • Refractive Index: 1.5350 (estimate)
  • PSA: 42.85000
  • LogP: 0.67920
  • FEMA: 3126

Acetylpyrazine Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：2
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36-S24/25
  • Hazardous Material Identification： Xi
  • Safety Term：S24/25
  • HazardClass：IRRITANT
  • TSCA：T
  • Storage Condition：Inert atmosphere,2-8°C
  • Risk Phrases：R36/37/38

Acetylpyrazine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Acetylpyrazine Suppliers

Amadis Chemical Company Limited
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(CAS:22047-25-2)Acetylpyrazine
Order Number:A19555
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):161.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:22047-25-2)Acetylpyrazine
Order Number:LE18941;LE3710;LE1882960
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:20
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:22047-25-2)Acetylpyrazine
Order Number:sfd2917
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
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Jiangsu Xinsu New Materials Co., Ltd
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(CAS:22047-25-2)
Order Number:SFD1933
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:03
Price ($):
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:22047-25-2)Acetylpyrazine
A19555
Purity:99%
Quantity:500g
Price ($):161.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:22047-25-2)Acetylpyrazine
LE18941;LE3710;LE1882960
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email